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Compound of Interest

Compound Name:
Ethyl 4,6-dihydroxypyridazine-3-

carboxylate

CAS No.: 1352925-63-3

Cat. No.: B572571

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The pyridazinone scaffold has emerged as a privileged structure in medicinal chemistry, with its

derivatives demonstrating a broad spectrum of pharmacological activities. This guide provides

a comparative analysis of the structure-activity relationships (SAR) of pyridazinone derivatives

in key therapeutic areas: oncology, inflammation, and cardiovascular diseases. The information

is compiled from recent studies and presented to facilitate the rational design of novel and

more potent therapeutic agents.

Anticancer Activity of Pyridazinone Derivatives
Pyridazinone derivatives have shown significant promise as anticancer agents, primarily by

targeting key kinases involved in tumor growth and angiogenesis. The vascular endothelial

growth factor receptor 2 (VEGFR-2) is a prominent target, and its inhibition is a key mechanism

for the anti-angiogenic effects of many pyridazinone compounds.[1][2] Another important target

is the Feline Sarcoma (FES)-related tyrosine kinase (FER), which is implicated in cancer cell

progression and metastasis.[3][4]
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Structure-Activity Relationship (SAR) for Anticancer
Activity
The SAR studies reveal that specific substitutions on the pyridazinone ring are crucial for

potent anticancer activity. For instance, in a series of pyrido-pyridazinone derivatives targeting

FER kinase, modifications at the C-5 and C-7 positions of the pyrido-pyridazinone scaffold

were explored to enhance inhibitory activity and improve pharmacokinetic properties.[5] The

introduction of a cyano group at the C-8 position has been shown to be more potent than a

fluorine atom at the same position.[5] For VEGFR-2 inhibition, the presence of a pyridazine ring

is considered essential for both anticancer and antimicrobial activities, with the aromaticity of

the ring enhancing the activity.[1]

Derivative/Modifica
tion

Target IC50/GI50
Key SAR
Observations

Pyrido-pyridazinone

with 8-CN
FER Kinase 0.5 nM

8-CN derivatives are

more potent than 8-F

derivatives.[5]

Diarylurea

pyridazinones
VEGFR-2 1.66–100 μM (GI50)

The pyridazine ring is

essential. Aromaticity

enhances activity.[1]

4-Phenoxyquinoline

pyridazinones
c-Met 0.05 - 0.13 µM

Electron-withdrawing

groups on the terminal

phenyl ring improve

antitumor activity.[6]

Anti-inflammatory Activity of Pyridazinone
Derivatives
The anti-inflammatory properties of pyridazinone derivatives are well-documented, with many

compounds acting as potent inhibitors of cyclooxygenase-2 (COX-2) and phosphodiesterase 4

(PDE4).[7][8] COX-2 is a key enzyme in the inflammatory cascade, and its selective inhibition is

a desirable therapeutic strategy to minimize the gastrointestinal side effects associated with

non-selective NSAIDs.[9] PDE4 is another crucial target, as its inhibition leads to an increase in
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intracellular cyclic AMP (cAMP), which in turn suppresses the production of pro-inflammatory

mediators.[10]

Structure-Activity Relationship (SAR) for Anti-
inflammatory Activity
For COX-2 inhibition, the pyridazinone core has been identified as an excellent template.[11]

The presence of specific substituents at the N-2 and C-6 positions of the pyridazinone ring

plays a significant role in determining the potency and selectivity for COX-2. For instance,

linking the pyridazinone ring to a 4-chlorophenyl moiety via an ethenyl spacer has yielded

potent and selective COX-2 inhibitors.[9] In the case of PDE4 inhibitors, pyridazinone

derivatives bearing an indole moiety have shown promising activity.[8] The planarity of the

pyridazinone scaffold appears to allow for better interaction with the active site of PDE4.[10]

Derivative/Modifica
tion

Target IC50
Key SAR
Observations

Pyridazinone with

ethenyl spacer and N-

acylhydrazone

COX-2 0.18 - 0.26 µM
Selective for COX-2

over COX-1.[12]

Pyridazinone with

indole moiety
PDE4B Inhibition at 20 µM

A planar pyridazinone

scaffold is preferred

over a dihydro

structure. A hydrogen

bond donor at N-2 is

optimal.[10]

Pyrido[2,3-

d]pyridazine-2,8-dione
COX-1/COX-2 Dual inhibitor

The para-chlorophenyl

ring projects to the

central pocket of the

enzyme.[13]

Cardiovascular Activity of Pyridazinone Derivatives
In the cardiovascular arena, pyridazinone derivatives have been investigated for their

cardiotonic and vasodilatory effects.[14][15] Many of these compounds exert their effects by
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inhibiting phosphodiesterase III (PDE III), leading to increased intracellular cAMP levels in

cardiac and vascular smooth muscle cells.[16] This results in a positive inotropic effect and

vasodilation.

Structure-Activity Relationship (SAR) for Cardiovascular
Activity
SAR studies on 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives have identified several

compounds with significant cardiotonic effects.[14] For vasodilatory activity, substitutions at the

2-position of the pyridazinone ring have been explored, with some derivatives showing potent

vasorelaxant properties.[16] For instance, an N,O-dibenzyl derivative was identified as a

particularly active vasodilator.[16]

Derivative/Modifica
tion

Target IC50/EC50
Key SAR
Observations

6-phenyl-4,5-dihydro-

3(2H)-pyridazinone

derivatives

Cardiotonic Not specified

Specific substitutions

on the phenyl ring are

crucial for activity.[14]

N,O-dibenzyl

pyridazinone
Vasodilator 35.3 µM

The dibenzyl

substitution is key for

the observed activity.

[16]

6-

fluoroarylpyridazinone
Vasorelaxant 0.250 µM

The fluoroaryl group

at the 6-position

enhances

vasorelaxant activity.

[16]

Signaling Pathways and Experimental Workflows
To provide a clearer understanding of the mechanisms of action and the research process, the

following diagrams illustrate key signaling pathways targeted by pyridazinone derivatives and a

general workflow for SAR studies.
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General experimental workflow for SAR studies.
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Detailed Experimental Protocols
VEGFR-2 Kinase Inhibition Assay
Objective: To determine the in vitro inhibitory activity of pyridazinone derivatives against

VEGFR-2 kinase.

Materials:

Recombinant human VEGFR-2 kinase domain

Poly(Glu, Tyr) 4:1 substrate

ATP
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Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01%

Tween-20)

Test compounds (pyridazinone derivatives) dissolved in DMSO

ADP-Glo™ Kinase Assay kit (Promega) or similar

96-well plates

Procedure:

Prepare serial dilutions of the test compounds in DMSO.

Add 2.5 µL of the diluted compounds to the wells of a 96-well plate. Include a positive control

(e.g., Sorafenib) and a negative control (DMSO).

Add 2.5 µL of VEGFR-2 kinase solution to each well and incubate for 10 minutes at room

temperature.

Initiate the kinase reaction by adding 5 µL of a solution containing the substrate and ATP.

Incubate the plate for 60 minutes at 30°C.

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay kit according to the manufacturer's instructions.

Measure luminescence using a plate reader.

Calculate the percentage of inhibition for each compound concentration and determine the

IC50 value by plotting the inhibition percentage against the logarithm of the compound

concentration.

COX-1/COX-2 Inhibition Assay (Colorimetric)
Objective: To assess the in vitro inhibitory activity and selectivity of pyridazinone derivatives

against COX-1 and COX-2.

Materials:
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Ovine COX-1 and human recombinant COX-2 enzymes

Arachidonic acid (substrate)

Colorimetric COX inhibitor screening assay kit (e.g., from Cayman Chemical)

Test compounds (pyridazinone derivatives) dissolved in DMSO

Reference inhibitors (e.g., Celecoxib for COX-2, SC-560 for COX-1)

96-well plates

Procedure:

Prepare solutions of the test compounds at various concentrations.

In a 96-well plate, add the appropriate buffer, heme, and either COX-1 or COX-2 enzyme to

each well.

Add the test compound or a reference inhibitor to the respective wells.

Initiate the reaction by adding arachidonic acid.

Incubate the plate at room temperature for a specified time (e.g., 2 minutes).

Stop the reaction and measure the absorbance at a specific wavelength (e.g., 590 nm) using

a microplate reader to determine peroxidase activity.

Calculate the percentage of inhibition for each compound concentration and determine the

IC50 values for both COX-1 and COX-2.

The selectivity index (SI) can be calculated as the ratio of IC50 (COX-1) / IC50 (COX-2).

Cell Viability Assay (MTT Assay)
Objective: To evaluate the cytotoxic effects of pyridazinone derivatives on cancer cell lines.

Materials:
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Cancer cell line of interest (e.g., HT-29, A549)

Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and

antibiotics

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Test compounds (pyridazinone derivatives) dissolved in DMSO

96-well cell culture plates

Procedure:

Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to

adhere overnight.

Treat the cells with various concentrations of the test compounds and incubate for 48-72

hours.

After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours

at 37°C.

Carefully remove the medium and add 100 µL of the solubilization solution to each well to

dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each treatment group relative to the untreated

control and determine the GI50 (concentration for 50% of maximal inhibition of cell

proliferation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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